2,6-dichlorobenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone

• IUPAC Name: N-[(E)-(2,6-dichlorophenyl)methylideneamino]-4-phenyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C16H11Cl2N3S/c17-13-7-4-8-14(18)12(13)9-19-21-16-20-15(10-22-16)11-5-2-1-3-6-11/h1-10H,(H,20,21)/b19-9+
• InChI Key: WHRYHHCBPAPNTR-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NN=CC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=CSC(=N2)N/N=C/C3=C(C=CC=C3Cl)Cl
• Molecular Formula: C16H11Cl2N3S
• Molecular Weight: 348.2 g/mol

Description

2,6-dichlorobenzaldehyde (4-phenyl-1,3-thiazol-2-yl)hydrazone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as DCTH and has been shown to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of DCTH is not fully understood. However, it is believed that DCTH exerts its effects through the modulation of intracellular signaling pathways. DCTH has been shown to inhibit the activity of certain enzymes, such as protein kinase C and phosphodiesterase, which are involved in intracellular signaling pathways.
Biochemical and Physiological Effects:
DCTH has been shown to exhibit a range of interesting biochemical and physiological effects. In addition to its potential applications in the detection of metal ions and cancer therapy, DCTH has also been shown to exhibit anti-inflammatory and antioxidant properties. These properties have potential applications in the development of new therapies for a range of inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCTH in lab experiments is its high selectivity and sensitivity for certain metal ions. This property makes it a useful tool for the detection of metal ions in biological samples. However, one limitation of using DCTH is its potential toxicity. DCTH has been shown to exhibit cytotoxic effects at high concentrations, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on DCTH. One area of research involves the development of new biosensors based on DCTH for the detection of metal ions in biological samples. Another area of research involves the development of new cancer therapies based on the anti-cancer properties of DCTH. Additionally, further research is needed to fully understand the mechanism of action of DCTH and its potential applications in the treatment of inflammatory and oxidative stress-related diseases.

Synthesis Methods

The synthesis of DCTH involves the reaction of 2,6-dichlorobenzaldehyde with 4-phenyl-1,3-thiazol-2-ylhydrazine in the presence of a catalyst. This reaction results in the formation of DCTH as a yellow crystalline solid. The purity of the compound can be improved through recrystallization and purification techniques.

Scientific Research Applications

DCTH has been shown to have a range of potential applications in scientific research. One of the most promising areas of research involves the use of DCTH as a fluorescent probe for the detection of metal ions. DCTH has been shown to selectively bind to certain metal ions, such as copper and zinc, and emit a fluorescent signal upon binding. This property has potential applications in the development of biosensors for the detection of metal ions in biological samples.
Another area of research involves the use of DCTH as a potential therapeutic agent for the treatment of cancer. DCTH has been shown to inhibit the growth of cancer cells in vitro and in vivo. This property has potential applications in the development of new cancer therapies.